Cas no 338975-54-5 (4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)
338975-54-5 structure
Product Name:4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:338975-54-5
MF:C11H9F3N4O
MW:270.210572004318
CID:5019554
Update Time:2023-08-25
4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
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- 4-[(2-phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
- 4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
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- Inchi: 1S/C11H9F3N4O/c12-11(13,14)9-8(10(19)18-17-9)6-15-16-7-4-2-1-3-5-7/h1-6,16H,(H2,17,18,19)/b15-6-
- InChI Key: XHNMXDTYGIXAFW-UUASQNMZSA-N
- SMILES: FC(C1=C(/C=N\NC2C=CC=CC=2)C(NN1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 411
- XLogP3: 2.5
- Topological Polar Surface Area: 65.5
4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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